Cas no 120937-44-2 (DI-TERT-BUTYLCYCLOPENTADIENE)

DI-TERT-BUTYLCYCLOPENTADIENE Properties

Names and Identifiers

• DI-TERT-BUTYLCYCLOPENTADIENE
• di-tert-butylcyclopentadiene, mixture of isomers
• 2,5-Bis(2-methyl-2-propanyl)-1,3-cyclopentadiene
• 2,5-di-tert-butylcyclopenta-1,3-diene
• 2,5-Di-tert-butyl-1,3-cyclopentadiene
• 120937-44-2
• J-004415
• 2,5-ditert-butylcyclopenta-1,3-diene
• Di-tert-butyl-1,3-cyclopentadiene
• 114987-03-0
• DTXSID70394029
• Di-tert-butylcyclopentadiene
• +Expand

• MDL： MFCD00674508
• InChIKey： RADVPPBTEASJRZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H22/c1-12(2,3)10-7-8-11(9-10)13(4,5)6/h7-10H,1-6H3
• SMILES： CC(C)(C)C1C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 178.17226
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.172150702g/mol
• Heavy Atom Count: 13
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.19100
• PSA: 0
• Refractive Index: n20/D 1.467
• Boiling Point: 216.4°C at 760 mmHg
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Density: 0.836 g/mL at 20 °C(lit.)